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Compound of Interest

Compound Name: Lapyrium Chloride

Cat. No.: B1208510

Lapyrium Chloride: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lapyrium Chloride is a cationic surfactant belonging to the quaternary ammonium compound
(QAC) class. Itis utilized in a variety of applications, including as a biocide and antistatic agent
in personal care products, in wastewater treatment, and in corrosion inhibition formulations.[1]
[2] In the pharmaceutical and research sectors, its antimicrobial properties are of primary
interest. This technical guide provides an in-depth overview of Lapyrium Chloride, focusing on
its core properties, mechanism of action, and relevant experimental considerations for its
application in research and drug development.

Core Properties of Lapyrium Chloride

Lapyrium Chloride's efficacy as a surfactant and antimicrobial agent is rooted in its
physicochemical properties.

Physicochemical Data
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Property Value Source
Chemical Formula C21H3s5CIN203 [1]
Molecular Weight 398.97 g/mol [1]
CAS Number 6272-74-8 [2]
Critical Micelle Concentration
0.009 mol/L [3]
(CMC)
Test Species Route Result Source
LDso Mouse Intravenous 18 mg/kg [1]
Slight to
o Topical (occluded moderate
Dermal Irritation Human ) [4][5]
patch) erythema with a
50% solution
Neither an irritant
nor a sensitizer
at 100%
Dermal ) concentration
o N Topical (repeat
Irritation/Sensitiz Human ) (for the [4]
] insult patch test)
ation structurally
similar
Steapyrium
Chloride)
Very slight
irritation with a
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o _ (for the
Ocular Irritation Rabbit Ocular [41[6]
structurally
similar
Steapyrium
Chloride)
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Antimicrobial Mechanism of Action

As a quaternary ammonium compound, Lapyrium Chloride's primary antimicrobial
mechanism of action is the disruption of microbial cell membranes.[1] This process can be
broken down into several key stages:

e Adsorption and Binding: The positively charged pyridinium head group of Lapyrium
Chloride is electrostatically attracted to the negatively charged components of the bacterial
cell surface, such as teichoic acids in Gram-positive bacteria and lipopolysaccharides in
Gram-negative bacteria.

» Hydrophobic Interaction: Following initial electrostatic binding, the long hydrophobic lauryl
chain of the molecule penetrates the lipid bilayer of the cell membrane.

 Membrane Disruption: The insertion of the hydrophobic tail disrupts the ordered structure of
the lipid bilayer, leading to a loss of membrane integrity.

o Leakage of Cellular Contents: The compromised membrane allows for the leakage of
essential intracellular components, such as ions, metabolites, and nucleic acids.

o Cell Lysis and Death: The extensive loss of cellular contents and the inability to maintain a
proper electrochemical gradient ultimately lead to cell lysis and death.[1]

Experimental Protocols

Detailed experimental protocols for Lapyrium Chloride are not extensively reported in the
scientific literature. However, based on its classification as a quaternary ammonium surfactant,
standard methodologies for evaluating antimicrobial efficacy and cytotoxicity can be adapted.

Determination of Minimum Inhibitory Concentration
(MIC)

The MIC of Lapyrium Chloride against various microorganisms can be determined using the
broth microdilution method.

Materials:
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e Lapyrium Chloride stock solution

o Sterile Mueller-Hinton Broth (MHB) or other appropriate microbial growth medium
e Microbial cultures (e.g., Staphylococcus aureus, Escherichia coli)

o Sterile 96-well microtiter plates

 Incubator

Procedure:

o Prepare a serial two-fold dilution of the Lapyrium Chloride stock solution in the 96-well
plate using MHB.

 Inoculate each well with a standardized suspension of the test microorganism to a final
concentration of approximately 5 x 10> CFU/mL.

 Include a positive control (microorganism in broth without Lapyrium Chloride) and a
negative control (broth only).

 Incubate the plates at the optimal growth temperature for the microorganism (e.g., 37°C for
18-24 hours).

e The MIC is defined as the lowest concentration of Lapyrium Chloride that completely
inhibits visible growth of the microorganism.

In Vitro Cytotoxicity Assay (MTT Assay)

The cytotoxicity of Lapyrium Chloride against mammalian cell lines can be assessed using
the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:
o Mammalian cell line (e.g., HaCaT, Hela)
o Complete cell culture medium (e.g., DMEM with 10% FBS)

e Lapyrium Chloride stock solution
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MTT solution (5 mg/mL in PBS)

Dimethyl sulfoxide (DMSOQO)

Sterile 96-well cell culture plates

CO:z2 incubator

Procedure:

Seed the cells in a 96-well plate at a density of 1 x 10* cells/well and allow them to adhere
overnight in a CO:z incubator.

Remove the medium and replace it with fresh medium containing various concentrations of
Lapyrium Chloride.

Include a vehicle control (medium with the same solvent concentration used for the
Lapyrium Chloride stock).

Incubate the plate for 24-48 hours.

Add MTT solution to each well and incubate for an additional 4 hours.
Remove the medium and add DMSO to dissolve the formazan crystals.
Measure the absorbance at 570 nm using a microplate reader.

Cell viability is calculated as a percentage of the vehicle control. The ICso value (the
concentration that inhibits 50% of cell growth) can be determined from the dose-response

curve.

Visualizations

Antimicrobial Mechanism of Action of Lapyrium
Chloride
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Caption: General mechanism of Lapyrium Chloride's antimicrobial action.

General Experimental Workflow for Antimicrobial
Efficacy Testing
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Caption: A typical workflow for determining the MIC of Lapyrium Chloride.

Hypothetical Signaling Pathway Disruption by
Membrane Damage

While specific signaling pathways affected by Lapyrium Chloride are not well-documented,
membrane disruption by quaternary ammonium compounds can be hypothesized to interfere
with signal transduction processes that rely on membrane integrity.
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Caption: Postulated disruption of signaling due to membrane damage.

Conclusion

Lapyrium Chloride is a quaternary ammonium surfactant with established antimicrobial
properties. While its general mechanism of action is understood to be the disruption of cell
membranes, there is a notable lack of detailed, publicly available research on its specific
surfactant properties (beyond CMC), comprehensive antimicrobial spectrum (MIC values
against a wide range of organisms), and its effects on specific cellular signaling pathways. The
provided experimental protocols are based on standard methodologies for this class of
compounds and should be optimized for specific research applications. Further investigation is
warranted to fully elucidate the potential of Lapyrium Chloride in drug development and other
scientific research areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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